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Introduction
Menaquinone-7 (MK-7), a highly bioavailable form of vitamin K2, is a crucial nutrient for bone

and cardiovascular health.[1][2] Predominantly produced through bacterial fermentation, MK-7

is abundant in certain fermented foods, with natto, a traditional Japanese dish of fermented

soybeans, being the most prominent source.[1][3] The extraction and purification of MK-7 from

these fermented matrices are critical steps for its use in research, dietary supplements, and

pharmaceutical applications. These application notes provide detailed protocols for the

extraction of MK-7 from fermented foods, focusing on solvent-based methods, and present

quantitative data to aid in the selection and optimization of extraction techniques.

Data Presentation: Quantitative Analysis of MK-7 in
Fermented Foods
The concentration of Menaquinone-7 can vary significantly depending on the fermentation

substrate and the specific bacterial strains used. The following table summarizes the reported
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MK-7 content in various fermented food products.

Fermented Food
Product

Microorganism
MK-7 Content (µ
g/100 g)

Reference

Natto (Fermented

Soybeans)
Bacillus subtilis natto 800 - 1000 [1]

Natto Bacillus subtilis natto 902 [3]

Mung Beans

(fermented)

Bacillus subtilis var.

natto
891.94 ± 55.49 [4]

Peas (fermented)
Bacillus subtilis var.

natto
673.22 ± 45.07 [4]

Sunflower Seeds

(fermented)

Bacillus subtilis var.

natto
1080.18 ± 55.11 [4][5]

Field Beans

(fermented)

Bacillus subtilis var.

natto
246.75 ± 15.27 [4]

White Lupine

(fermented)

Bacillus subtilis var.

natto
289.44 ± 20.45 [4]

Green Lentils

(fermented)

Bacillus subtilis var.

natto
278.11 ± 18.33 [4]

Maize (fermented)
Bacillus subtilis var.

natto
154.17 ± 9.34 [4]

Cheonggukjang
Bacillus

amyloliquefaciens
1247 [6]

Kimchi - 42 [3]

Kefir (with grain) Mixed cultures 4.82 [7]

Kefir (commercial

starter)
Mixed cultures 5 [3]

Sauerkraut - 0.2 [3]
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Experimental Protocols
Two primary methods for the extraction of MK-7 from fermented foods are detailed below: a

widely used solvent extraction method and a thermo-acidic extraction method.

Protocol 1: Solvent Extraction using 2-Propanol and n-
Hexane
This protocol is a common and effective method for extracting MK-7 from fermented food

matrices.[1][4][8]

1. Materials and Reagents:

Fermented food sample (e.g., natto, fermented seeds)

2-Propanol (analytical grade)

n-Hexane (analytical grade)

Mortar and pestle or food processor

Centrifuge tubes (50 mL)

Vortex mixer

Centrifuge

Rotary evaporator or vacuum concentrator

Acetonitrile (HPLC grade) for final sample reconstitution

0.45 µm membrane filters

2. Procedure:

Sample Preparation: Weigh 5 g of the fermented food sample. If the sample is solid, grind it

into a fine powder using a mortar and pestle or a food processor to increase the surface area

for extraction.[4]
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Solvent Addition: Transfer the ground sample to a 50 mL centrifuge tube. Add 15 mL of a 2-

propanol and n-hexane mixture. The ratio of 2-propanol to n-hexane can vary, with common

ratios being 1:2 (v/v) or 2:1 (v/v).[1][4]

Extraction: Vigorously shake the mixture for 10 minutes using a vortex mixer to ensure

thorough mixing and extraction of MK-7 into the organic solvent phase.[9]

Phase Separation: Centrifuge the mixture at 3000 rpm for 10 minutes to separate the solid

material from the liquid extract.[1][8]

Collection of Supernatant: Carefully collect the supernatant (the upper organic layer

containing the extracted MK-7).

Solvent Evaporation: Evaporate the collected supernatant to dryness under a vacuum using

a rotary evaporator or a vacuum concentrator.[1]

Reconstitution: Reconstitute the dried extract in a known volume of acetonitrile (e.g., 1 mL)

for subsequent analysis by High-Performance Liquid Chromatography (HPLC).

Filtration: Filter the reconstituted sample through a 0.45 µm membrane filter before injecting

it into the HPLC system to remove any particulate matter.

Protocol 2: Thermo-Acidic Extraction
This method utilizes heat and acid to lyse the bacterial cells, which can improve the extraction

of intracellular MK-7.[10]

1. Materials and Reagents:

Fermentation broth or fermented food sample

Ethanol (analytical grade)

Sulfuric acid (H₂SO₄), 5% solution

Ultrasonic bath

Centrifuge tubes (15 mL)
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Centrifuge

HPLC vials

2. Procedure:

Sample Preparation: If using a solid fermented food, homogenize 1 g of the sample in a

suitable liquid medium. For fermentation broths, use an appropriate volume directly.

Cell Lysis and Extraction: To the sample in a centrifuge tube, add ethanol and 5% sulfuric

acid. A suggested approach is to add H₂SO₄ for cell lysis followed by ethanol as the

extraction solvent.[10]

Sonication: Place the centrifuge tube in an ultrasonic bath at 70°C for 15 minutes. This

combination of heat and sonication enhances the disruption of bacterial cells and the

extraction of MK-7.[10]

Centrifugation: Centrifuge the sample to pellet the cell debris and other solid materials.

Supernatant Collection: Carefully transfer the supernatant containing the extracted MK-7 to a

clean tube or an HPLC vial.

Analysis: The extract is now ready for direct analysis by HPLC.

Visualization of Experimental Workflows
The following diagrams illustrate the key steps in the described MK-7 extraction protocols.

Sample Preparation Extraction Post-Extraction

Fermented Food Sample Grind Sample Add 2-Propanol & n-Hexane Vortex Mix Centrifuge Collect Supernatant Evaporate Solvent Reconstitute in Acetonitrile Filter HPLC Analysis

Click to download full resolution via product page

Caption: Workflow for Solvent Extraction of Menaquinone-7.
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Sample Preparation Extraction Analysis

Fermentation Broth/Homogenate Add Ethanol & 5% H₂SO₄ Sonicate at 70°C Centrifuge Collect Supernatant HPLC Analysis

Click to download full resolution via product page

Caption: Workflow for Thermo-Acidic Extraction of Menaquinone-7.

Concluding Remarks
The choice of extraction method for Menaquinone-7 from fermented foods depends on several

factors, including the nature of the starting material, the desired purity of the final extract, and

the available laboratory equipment. The solvent extraction protocol using 2-propanol and n-

hexane is a robust and widely applicable method. For applications requiring enhanced

extraction from cellular components, the thermo-acidic method offers a viable alternative.

Subsequent purification steps, such as solid-phase extraction or crystallization, may be

necessary to achieve high-purity MK-7 for pharmaceutical applications.[11][12] The final

determination of MK-7 concentration is typically performed using HPLC with UV detection.[4][8]

[9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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